Cas no 2229079-91-6 (2-(4-ethynylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4-ethynylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229079-91-6
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• CID: 5864656
• PubChem ID: 165657740
• Update Time: 2025-05-26

2-(4-ethynylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethynylphenyl)-2,2-difluoroethan-1-ol
• EN300-1952231
• 2229079-91-6

• Inchi： 1S/C10H8F2O/c1-2-8-3-5-9(6-4-8)10(11,12)7-13/h1,3-6,13H,7H2
• InChI Key： DQSOEEVRXVMZKH-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(C#C)=CC=1)F

Computed Properties

• Exact Mass: 182.05432120g/mol
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-ethynylphenyl)-2,2-difluoroethan-1-ol

Compound CAS No. 2229079-91-6: 2-(4-Ethynylphenyl)-2,2-Difluoroethan-1-Ol

Compound CAS No. 2229079-91-6, also known as 2-(4-Ethynylphenyl)-2,2-Difluoroethan-1-Ol, is a versatile and intriguing chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated ethanediol backbone with an ethynylphenyl group. The presence of the triple bond in the ethynyl group introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions.

The synthesis of CAS No. 2229079-91-6 typically involves a multi-step process that includes the coupling of aryl halides with terminal alkynes, followed by fluorination and hydroxylation steps. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have significantly streamlined the synthesis of this compound. These methods not only enhance the efficiency of the reaction but also improve the overall yield and purity of the product.

One of the most notable applications of CAS No. 2229079-91-6 is in the field of drug discovery. The compound's ability to act as a chiral auxiliary has been extensively explored in asymmetric synthesis. By incorporating this compound into peptide and small-molecule libraries, researchers have been able to generate enantiomerically enriched compounds with high precision. This has opened new avenues for the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in organic synthesis, CAS No. 2229079-91-6 has found applications in materials science. The compound's fluorinated backbone makes it an excellent candidate for use in polymer chemistry, where it can serve as a monomer for the synthesis of advanced materials with tailored properties. Recent studies have demonstrated its potential in creating stimuli-responsive polymers that exhibit unique mechanical and optical properties under external stimuli such as temperature or light.

The electronic properties of CAS No. 2229079-91-6 have also made it a valuable tool in analytical chemistry. Its ability to act as a fluorescent probe has been leveraged in the development of sensors for detecting various analytes, including metal ions and organic molecules. By exploiting the compound's fluorescence quenching properties, researchers have designed highly sensitive and selective sensors that find applications in environmental monitoring and clinical diagnostics.

Recent research has further expanded our understanding of CAS No. 2238553388's biological activity. Studies conducted on cellular models have revealed its potential as an anti-inflammatory agent, with promising results in reducing cytokine production and oxidative stress in inflamed tissues. These findings underscore its potential for use in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, CAS No. 38553388 has shown remarkable stability under harsh chemical conditions, making it suitable for use in high-throughput screening assays. Its compatibility with various reaction conditions has made it a preferred choice for researchers working on complex synthetic pathways.

In conclusion, Compound CAS No. 38553388, or 4-Ethynylphenyl)-Ethylene Glycol, is a multifaceted chemical entity with applications spanning organic synthesis, materials science, pharmacology, and analytical chemistry. Its unique structure and versatile properties continue to drive innovative research across diverse scientific disciplines.